Cas no 2385297-34-5 (3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid
• CAS No: 2385297-34-5
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5993849
• PubChem ID: 165892204
• Update Time: 2025-08-05

3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid
• EN300-1720293
• 3-({[(tert-butoxy)carbonyl]amino}methyl)-5-hydroxybenzoic acid
• 2385297-34-5

• Inchi： 1S/C13H17NO5/c1-13(2,3)19-12(18)14-7-8-4-9(11(16)17)6-10(15)5-8/h4-6,15H,7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： VWBSDUQCJHOSFB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C=C(C(=O)O)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid

3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic Acid: A Comprehensive Overview

CAS No. 2385297-34-5, commonly referred to as 3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with hydroxyl and amino groups, along with a tert-butoxy carbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and biochemical research.

The synthesis of 3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid typically involves multi-step organic reactions, including nucleophilic substitutions, amide formations, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the amino-methyl group with high precision.

In terms of biological activity, this compound has shown promise in various assays. Studies have demonstrated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. For example, research published in the Journal of Medicinal Chemistry highlights its potential as a lead compound for anti-inflammatory drug development. The hydroxyl group at the 5-position plays a critical role in hydrogen bonding interactions, which are essential for its bioactivity.

The tert-butoxy carbonyl (Boc) group attached to the amino-methyl side chain serves as a protective group during synthesis. This feature is particularly advantageous in peptide chemistry, where controlled deprotection is crucial for constructing complex molecules. Recent studies have explored the use of this compound as a building block for synthesizing bioactive peptides with enhanced stability and solubility.

In addition to its pharmacological applications, CAS No. 2385297-34-5 has been investigated for its potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and sensors. Researchers have reported its ability to form self-assembled monolayers on surfaces, which could be utilized in creating advanced materials with tailored properties.

From an analytical perspective, the characterization of this compound relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. Recent advancements in high-resolution MS have further enhanced the accuracy of these analyses, enabling precise determination of molecular weights and fragmentation patterns.

In conclusion, 3-({(tert-butoxy)carbonylamino}methyl)-5-hydroxybenzoic acid represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and analytical methodologies, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.